Cas no 67048-94-6 (5-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester
• CAS No: 67048-94-6
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 1719896
• Update Time: 2024-11-27

5-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester

• Inchi： 1S/C13H10N2O2S/c1-2-17-13(16)12-7-11(15-18-12)10-5-3-9(8-14)4-6-10/h3-7H,2H2,1H3
• InChI Key： ASQMKNQOKAPIAZ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=CC(C2=CC=C(C#N)C=C2)=N1

Computed Properties

• Exact Mass: 258.0464

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 183.0-184.5 °C(Solv: ethanol (64-17-5))
• Boiling Point: 388.5±42.0 °C(Predicted)
• PSA: 62.98
• pka: 0.37±0.26(Predicted)